Cas no 1806285-45-9 (5-Ethoxy-2-iodobenzo[d]oxazole)

5-Ethoxy-2-iodobenzo[d]oxazole is a halogenated heterocyclic compound featuring an ethoxy substituent at the 5-position and an iodine atom at the 2-position of the benzo[d]oxazole scaffold. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings due to the reactive iodine moiety. The ethoxy group enhances solubility in organic solvents, facilitating handling in synthetic applications. Its benzo[d]oxazole core is valuable in pharmaceutical and agrochemical research, serving as a building block for biologically active molecules. The compound’s stability and well-defined reactivity profile contribute to its utility in medicinal chemistry and material science.

5-Ethoxy-2-iodobenzo[d]oxazole structure

1806285-45-9 structure

Product Name:5-Ethoxy-2-iodobenzo[d]oxazole

CAS No:1806285-45-9

MF:C₉H₈INO₂

MW:289.069794654846

CID:4819352

Update Time:2025-11-01

5-Ethoxy-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 5-Ethoxy-2-iodobenzo[d]oxazole
- Inchi： 1S/C9H8INO2/c1-2-12-6-3-4-8-7(5-6)11-9(10)13-8/h3-5H,2H2,1H3
- InChI Key： MSYNTSJNIKYDPD-UHFFFAOYSA-N
- SMILES： IC1=NC2C=C(C=CC=2O1)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 179
XLogP3: 2.8
Topological Polar Surface Area: 35.3

5-Ethoxy-2-iodobenzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081002164-250mg	5-Ethoxy-2-iodobenzo[d]oxazole	1806285-45-9	98%	250mg	$5,089.55	2022-03-31
Alichem	A081002164-500mg	5-Ethoxy-2-iodobenzo[d]oxazole	1806285-45-9	98%	500mg	$7,409.04	2022-03-31
Alichem	A081002164-1g	5-Ethoxy-2-iodobenzo[d]oxazole	1806285-45-9	98%	1g	$12,356.84	2022-03-31

5-Ethoxy-2-iodobenzo[d]oxazole Related Literature

1. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Additional information on 5-Ethoxy-2-iodobenzo[d]oxazole

Comprehensive Overview of 5-Ethoxy-2-iodobenzo[d]oxazole (CAS No. 1806285-45-9): Properties, Applications, and Research Insights

5-Ethoxy-2-iodobenzo[d]oxazole (CAS No. 1806285-45-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This iodinated benzo[d]oxazole derivative features an ethoxy substituent at the 5-position, which enhances its reactivity and utility in cross-coupling reactions. The compound's unique structure makes it a valuable intermediate for synthesizing bioactive molecules, fluorescent probes, and advanced materials. Researchers are increasingly exploring its potential in drug discovery and organic electronics, aligning with current trends in precision medicine and sustainable chemistry.

The growing interest in 5-Ethoxy-2-iodobenzo[d]oxazole is reflected in its frequent appearance in scientific literature and patent filings. Its iodo-functional group enables participation in palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal for constructing complex molecular architectures. This aligns with the broader demand for efficient synthetic methodologies in medicinal chemistry. Additionally, the compound's benzo[d]oxazole core is known for its photophysical properties, making it relevant for OLED development and sensor technologies—areas currently dominating materials science discussions.

From a practical standpoint, CAS No. 1806285-45-9 is often sought after for its role in high-throughput screening and library synthesis. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further elevates its appeal in modern labs striving for green chemistry compliance. Recent studies highlight its utility in designing kinase inhibitors and antimicrobial agents, addressing urgent needs in antibiotic resistance and oncology research—topics frequently queried in academic and industrial databases.

Quality control of 5-Ethoxy-2-iodobenzo[d]oxazole involves rigorous HPLC analysis and spectroscopic validation (NMR, MS) to ensure purity for sensitive applications. Suppliers often emphasize its storage stability under inert conditions, a detail critical for researchers troubleshooting reaction yields. The compound’s structure-activity relationships (SAR) are also under investigation, particularly in modulating electron transport properties for optoelectronic devices—a niche intersecting with renewable energy trends.

In summary, 5-Ethoxy-2-iodobenzo[d]oxazole (CAS No. 1806285-45-9) exemplifies the convergence of synthetic versatility and multidisciplinary applicability. Its relevance to AI-driven drug design and smart materials ensures sustained interest, while its physicochemical profile continues to inspire innovations across chemistry and biotechnology sectors.